Cas no 4435-67-0 (H3BTA)

• Product Name: H3BTA
• CAS No: 4435-67-0
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• MDL: MFCD03095533
• CID: 330594
• PubChem ID: 57647650
• Update Time: 2025-04-19

H3BTA Chemical and Physical Properties

Names and Identifiers

• 2,2',2''-(Benzene-1,3,5-triyl)triacetic acid
• 1,3,5-Benzenetriacetic acid
• 2-[3,5-bis(carboxymethyl)phenyl]acetic acid
• BENZENE-1,3,5-TRIACETIC ACID
• H3BTA
• CS-0170387
• BCP32009
• 4435-67-0
• 1,3,5-Benzenetriacetic acid;2,2',2''-(Benzene-1,3,5-triyl)triacetic acid
• YSZC122
• SCHEMBL583915
• 1,5-Benzenetriacetic acid
• AKOS015890750
• DTXSID60325009
• NSC 408182
• F77564
• 1 3 5-BENZENETRIACETIC ACID
• NSC408182
• 1,3,5-Tris(carboxymethyl)benzene
• MFCD03095533
• Benzene-1,3,5-triacetic acid, >=97.0% (T)
• 2,2',2''-(Benzene-1,3,5-triyl)triaceticacid
• FT-0708414
• NSC-408182
• AMY16057
• 2，2'，2''-benzene-1，3，5-triyltriacetic acid
• XH1437
• DB-000662
• [3,5-BIS(CARBOXYMETHYL)PHENYL]ACETIC ACID

• MDL： MFCD03095533
• Inchi： 1S/C12H12O6/c13-10(14)4-7-1-8(5-11(15)16)3-9(2-7)6-12(17)18/h1-3H,4-6H2,(H,13,14)(H,15,16)(H,17,18)
• InChI Key： AJEIBHNKBLRDNT-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(CC(=O)O)C=C(CC(=O)O)C=1)=O

Computed Properties

• Exact Mass: 252.06300
• Monoisotopic Mass: 252.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 0.3

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: 210-215 °C
• Boiling Point: 534.2±45.0 °C at 760 mmHg
• Flash Point: 291.0±25.2 °C
• Refractive Index: 1.61
• PSA: 111.90000
• LogP: 0.56790
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

H3BTA Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)